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Compound of Interest

Compound Name: Chlorantraniliprole

Cat. No.: B1668704

A comprehensive guide for researchers and agricultural scientists on the economic and
biological efficacy of chlorantraniliprole, offering a comparative analysis with alternative
insecticides supported by experimental data.

Chlorantraniliprole, a member of the anthranilic diamide class of insecticides, has become a
significant tool in modern pest management due to its uniqgue mode of action and selective
toxicity. This guide provides an in-depth comparison of its cost-benefit profile across various
major cropping systems, including rice, soybean, corn, and cotton. The analysis is based on a
synthesis of experimental data from multiple studies, offering researchers and drug
development professionals a clear perspective on its performance relative to other chemical
and biological insecticides.

Mode of Action: A Selective Approach to Pest
Control

Chlorantraniliprole's efficacy stems from its targeted action on insect ryanodine receptors
(RyRs), which are critical for muscle contraction.[1] By binding to these receptors, it causes an
uncontrolled release of calcium from the sarcoplasmic reticulum within muscle cells, leading to
rapid feeding cessation, paralysis, and ultimately, the death of the target pest.[1] This
mechanism is highly selective for insect RyRs, exhibiting significantly lower affinity for
mammalian receptors, which contributes to its favorable toxicological profile.[2]

Below is a diagram illustrating the signaling pathway of chlorantraniliprole's mode of action.
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Caption: Signaling pathway of chlorantraniliprole's mode of action.

Cost-Benefit Analysis in Key Cropping Systems

The economic viability of an insecticide is a critical factor in its adoption. The following tables
summarize the cost-benefit analysis of chlorantraniliprole in rice, soybean, corn, and cotton,
based on data from various field trials. The key metric used for comparison is the Incremental
Cost-Benefit Ratio (ICBR), which evaluates the additional return for each additional dollar
invested in crop protection.

Rice (Oryza sativa)

Chlorantraniliprole is widely used in rice cultivation to control major pests like the yellow stem
borer and leaf folder.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(a/ha)

Net Profit
(Rs/ha)

CBR

Referenc
e

T1

Chlorantra
niliprole
0.4G

10 kg/ha

69.63

1:13.26

3]

T2

Chlorantra
niliprole
18.5% SC

150 ml/ha

58.3

1:7.70

[4]

T3

Imidaclopri
d17.8%
SL

250 ml/ha

1:10.66

T4

Cartap
Hydrochlori
de 50% SP

1000 g/ha

1:5.61

T5

Untreated

Control

47.21

Soybean (Glycine max)

In soybean, chlorantraniliprole is effective against pests such as the girdle beetle and

lepidopteran defoliators.
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Active
Treatmen

¢ Ingredien

t

Yield
(a/ha)

Applicati
on Rate

Net Profit
(Rs/ha)

Referenc
ICBR
e

Chlorantra
T1 niliprole
18.5% SC

150 ml/ha -

1:5.06

Thiametho
xam 12.6%
T2 + Lambda
Cyhalothrin
9.5% ZC

125 ml/ha -

65,302

1:12.09

Indoxacarb
15.80% EC
followed by
Chlorantra
T3 niliprole

9.30% +
Lambda-
cyhalothrin
4.60% ZC

- 22.22

1:9.09

Untreated
T4
Control

Corn (Zea mays)

Chlorantraniliprole is utilized in corn to manage pests like the fall armyworm and stem borers.
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Treatmen
t

Active
Ingredien
t

Applicati
on Rate

Yield
(a/ha)

Net Profit
(Rs/ha)

Referenc
e

T1

Chlorantra
niliprole
0.4% GR

10 kg/ha

1:1.14

T2

Chlorantra
niliprole
18.5% SC

150 ml/ha

T3

Carbofuran
3G

7 kg/ha

58.95

29,700

1:1.35

T4

Cyantranili
prole
600FS
(Seed
Treatment)
+
Chlorantra
niliprole
18.5SC
(Foliar)

1.44g
a.i./kg +
40g a.i./ha

8.87

T5

Untreated

Control

Cotton (Gossypium hirsutum)

In cotton, chlorantraniliprole is effective against the American bollworm and tobacco

caterpillar.
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Active L. . .
Treatmen . Applicati Yield Net Profit Referenc
Ingredien |
t - on Rate (g/ha) (Rs/ha) e
Chlorantra
T1 niliprole 30ga.i/ha 27.08 1:3.35
18.5% SC
Spinosad
T2 - 24.58 1:3.06
45% SC
Untreated
T3 - 10.83 -
Control

Experimental Protocols

The data presented in this guide are derived from field trials conducted under standard
agricultural research methodologies. A generalized experimental workflow is outlined below.
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Experimental Design
(e.g., Randomized Block Design)

'

Plot Establishment
(Defined plot size and replications)

l

Treatment Application
(Insecticides at specified rates)

'

Data Collection
(Pest incidence, crop damage, yield)

y

Statistical Analysis
(e.g., ANOVA, Tukey's HSD)

l

Cost-Benefit Calculation
(ICBR)

'

Results and Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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